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Compound of Interest

Compound Name: 1-(2-Chloroethoxy)-4-nitrobenzene

Cat. No.: B1586440

This document provides a detailed, procedural guide for the safe and compliant disposal of 1-
(2-Chloroethoxy)-4-nitrobenzene (CAS No. 3383-72-0). As a halogenated nitroaromatic
compound, it presents specific chemical, environmental, and regulatory challenges that
necessitate a rigorous and informed disposal protocol. This guide is designed for laboratory
professionals to ensure safety, environmental stewardship, and regulatory adherence.

Executive Summary: Compound Profile and
Disposal Overview

1-(2-Chloroethoxy)-4-nitrobenzene is a synthetic organic compound that requires careful
handling due to its hazardous properties.[1][2][3] Improper disposal can lead to environmental
contamination and potential health risks. The primary disposal route for this chemical is through
licensed hazardous waste incineration.
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Property

Data

Source

Chemical Name

1-(2-Chloroethoxy)-4-

nitrobenzene

[41(5]

CAS Number 3383-72-0 [4][6]
Molecular Formula C8H8CINO3 [41[5]
Molecular Weight 201.61 g/mol [4115]

Primary Hazards

Irritant. Causes skin and
serious eye irritation. May
cause an allergic skin reaction

and respiratory irritation.

[5]

Waste Category

Halogenated Organic

Hazardous Waste

[7](8]

Recommended Disposal

Collection in a designated,
sealed, and labeled container
for disposal via a licensed
hazardous waste incineration

facility.

[719]

Hazard Identification and Risk Mitigation

Understanding the hazards associated with 1-(2-Chloroethoxy)-4-nitrobenzene is

fundamental to its safe management. This compound belongs to a class of chemicals—

halogenated nitroaromatics—known for their persistence and potential toxicity.[10][11]

Key Hazards:

o Health Hazards: Classified as a skin and eye irritant.[5] It may also cause allergic skin

reactions and respiratory irritation upon exposure.[5] Structurally similar compounds, like 1-

chloro-4-nitrobenzene, are known to be toxic if swallowed, suspected of causing genetic

defects, and are possibly carcinogenic.[12][13][14][15]

e Environmental Hazards: Halogenated organic compounds can be persistent in the

environment and toxic to aquatic life.[10][15][16] Discharge into drains or the environment
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must be strictly avoided.[17]

o Combustion Hazards: During a fire, thermal decomposition can generate highly toxic and
corrosive gases, including hydrogen chloride, nitrogen oxides (NOx), carbon monoxide, and
phosgene.[12][14]

Causality of Disposal Protocol: The stability of the aromatic ring combined with the halogen
substituent makes this compound resistant to natural degradation. High-temperature
incineration is the required disposal method because it provides the energy necessary to break
these stable chemical bonds, converting the compound into less hazardous substances like
carbon dioxide, water, and inorganic acids, which can be scrubbed from the exhaust.

Pre-Disposal: Safe Handling and Personal
Protective Equipment (PPE)

Prior to disposal, meticulous handling is required to prevent exposure.
Engineering Controls:

o Always handle 1-(2-Chloroethoxy)-4-nitrobenzene in a well-ventilated area, preferably
inside a certified chemical fume hood.[14]

Required Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear chemical safety goggles and a face shield conforming to
OSHA's 29 CFR 1910.133 or European Standard EN166.[13][14][17]

» Hand Protection: Wear chemically resistant gloves, such as nitrile gloves.[18]

» Body Protection: A flame-resistant lab coat and appropriate protective clothing are
mandatory to prevent skin contact.[17][18]

o Respiratory Protection: If there is a risk of inhaling dust or vapors, use a NIOSH/MSHA or
European Standard EN 149 approved respirator.[13]

Step-by-Step Disposal Protocol
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Disposal of 1-(2-Chloroethoxy)-4-nitrobenzene is governed by its classification as a
halogenated organic waste. This dictates a specific waste stream to prevent dangerous
reactions and ensure compliant disposal.

Step 1: Waste Segregation
« |dentify the waste as Halogenated Organic Waste.[8]

« Crucially, do not mix this waste with non-halogenated organic solvents, aqueous waste, or
any other waste stream.[7] Mixing can complicate the disposal process and may be a
regulatory violation. Non-halogenated solvents mixed with any amount of a halogenated
compound must be treated as halogenated waste.[7]

Step 2: Container Selection and Labeling

o Select a waste container that is in good condition, compatible with the chemical, and has a
secure, tightly sealing lid.

» Before adding any waste, label the container clearly. The label must include:
o The words "Hazardous Waste"
o The full chemical name: "Waste 1-(2-Chloroethoxy)-4-nitrobenzene”

o An accurate list of all components and their approximate concentrations if it is a mixed
waste stream. Do not use abbreviations or chemical formulas.[7]

Step 3: Waste Collection

o Carefully transfer the waste into the designated and labeled container inside a chemical
fume hood.

» Keep the waste container closed at all times except when actively adding waste.[7] This
prevents the release of vapors and protects against spills.

» Store the sealed waste container in a cool, dry, well-ventilated secondary containment area
away from incompatible materials like strong oxidizing agents.[13]
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Step 4: Arranging for Disposal

» Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the hazardous waste.

e Do not accumulate excessive amounts of waste. Follow institutional guidelines on waste
storage limits and pickup schedules.
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Workflow for Disposal of 1-(2-Chloroethoxy)-4-nitrobenzene
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Caption: Disposal workflow for 1-(2-Chloroethoxy)-4-nitrobenzene.
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Emergency Procedures: Spills and Exposure

Accidents require immediate and correct action to mitigate harm.

Spill Response

The response protocol depends entirely on the scale of the spill.
o Minor Spill (less than 1 pint / ~500 mL, contained):
o Alert personnel in the immediate area.[19]

o Wearing full PPE, contain the spill with an inert absorbent material such as vermiculite,
sand, or spill pillows. Do not use combustible materials like sawdust.[16]

o Carefully collect the absorbed material using spark-proof tools and place it into a labeled
hazardous waste container.[17]

o Clean the spill area with soap and water.[20]
o Dispose of all contaminated materials (including PPE) as hazardous waste.[19]
o Major Spill (greater than 1 pint, highly volatile, or outside of containment):
o Evacuate the area immediately. Alert all nearby persons.[20][21]
o If safe to do so, remove any ignition sources.
o Immediately call emergency services (911) and your institution's EHS department.[19][21]

o Do not attempt to clean up a major spill yourself.[19] Wait for trained emergency
responders.

o Provide emergency responders with the Safety Data Sheet (SDS) for 1-(2-
Chloroethoxy)-4-nitrobenzene upon their arrival.
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Emergency Spill Response Plan
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Caption: Decision tree for responding to a chemical spill.
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Personal Exposure Protocol

Skin Contact: Immediately remove all contaminated clothing.[22] Flush the affected skin with
copious amounts of soap and water for at least 15 minutes.[18][20] Seek immediate medical
attention.[13]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open to ensure a thorough rinse.[18] Remove contact lenses if present and easy to
do. Seek immediate medical attention.

Inhalation: Move the victim to fresh air immediately.[17] If breathing is difficult, administer
oxygen. If not breathing, begin artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[17] Rinse the mouth with water. Never give anything by
mouth to an unconscious person.[17] Call a physician or poison control center immediately.
[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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